Cas no 332161-01-0 (<br>4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzo ic acid methyl ester)

<br>4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzo ic acid methyl ester structure
332161-01-0 structure
Product Name:<br>4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzo ic acid methyl ester
CAS No:332161-01-0
MF:C18H14ClN3O4S
MW:403.839461803436
CID:3070536
PubChem ID:1203149
Update Time:2025-07-21

<br>4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzo ic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • <br>4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzo ic acid methyl ester
    • methyl 4-(2-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)acetamido)benzoate
    • methyl4-(2-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)acetamido)benzoate
    • AG-690/13507596
    • AKOS000566902
    • 4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzoic acid methyl ester
    • 332161-01-0
    • methyl 4-[({[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)amino]benzoate
    • MDL: MFCD01818202
    • Inchi: 1S/C18H14ClN3O4S/c1-25-17(24)11-6-8-12(9-7-11)20-15(23)10-27-18-22-21-16(26-18)13-4-2-3-5-14(13)19/h2-9H,10H2,1H3,(H,20,23)
    • InChI Key: TVAIQTGHLWMIJT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=NN=C(O1)SCC(NC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 403.0393548Da
  • Monoisotopic Mass: 403.0393548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 120Ų

<br>4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzo ic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM517618-1g
Methyl 4-(2-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)thio)acetamido)benzoate
332161-01-0 97%
1g
$291 2023-02-17

Additional information on <br>4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzo ic acid methyl ester

Introduction to 4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzoic acid methyl ester and CAS No. 332161-01-0

The compound with the CAS number 332161-01-0 and the product name 4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzoic acid methyl ester represents a significant advancement in the field of chemical and pharmaceutical research. This compound, belonging to the class of heterocyclic sulfonamides, has garnered attention due to its unique structural properties and potential therapeutic applications.

Structurally, the molecule consists of a benzoic acid core esterified at the methyl position, linked to an acetylamino group. The key feature of this compound is the presence of a [1,3,4]oxadiazole ring substituted with a 2-chlorophenyl group and a sulfanyl group at the 2-position of the oxadiazole. This specific arrangement contributes to its distinct chemical reactivity and biological activity.

In recent years, there has been a growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of the sulfanyl group in this compound enhances its interaction with biological targets, making it a promising candidate for further investigation.

The benzoic acid moiety is another critical component of this compound. Benzoic acid derivatives are well-known for their pharmacological properties and have been widely used in the development of drugs. The esterification at the methyl position not only influences the solubility and stability of the compound but also modulates its biological activity.

Recent studies have highlighted the importance of sulfonamides in drug design. Sulfonamides are known for their ability to act as scaffolds for the development of new therapeutic agents. The sulfanyl group in this compound is likely to play a crucial role in its interaction with biological targets, potentially leading to novel pharmacological effects.

The 2-chlorophenyl group attached to the [1,3,4]oxadiazole ring is another key feature that contributes to the compound's unique properties. Chlorophenyl groups are often incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. This substitution pattern has been observed in various bioactive compounds and suggests that this compound may exhibit similar characteristics.

In terms of potential applications, this compound shows promise in several areas. One of the most intriguing aspects is its potential as an anticancer agent. Oxadiazole derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines. The sulfonamide moiety is particularly interesting as it has been shown to interfere with key enzymatic pathways involved in cancer cell proliferation.

Furthermore, this compound may have applications in anti-inflammatory therapy. Inflammation is a hallmark of many diseases, and sulfonamides have been used in the development of anti-inflammatory drugs. The structural features of this compound suggest that it could interact with inflammatory pathways, potentially leading to novel anti-inflammatory effects.

Another area of interest is antimicrobial activity. Sulfonamides are known for their broad-spectrum antimicrobial properties. The unique structure of this compound may confer similar effects while potentially avoiding resistance issues associated with traditional sulfonamide drugs.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming the structural integrity of the molecule.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing effective therapeutic agents. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

Future research will focus on evaluating the biological activity of this compound through in vitro and in vivo studies. These studies will provide insights into its mechanism of action and potential therapeutic applications. Additionally, computational modeling techniques will be employed to predict how the compound interacts with biological targets at the molecular level.

In conclusion, 4-{2-[5-(2-Chloro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetylamino}-benzoic acid methyl ester (CAS No. 332161-01-0) represents a significant advancement in pharmaceutical research. Its unique structure and potential therapeutic applications make it a promising candidate for further investigation. As research continues, we can expect new insights into its biological activity and potential medical uses.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd